Cas no 1568100-98-0 ((1S)-2,2,2-trifluoro-1-(4-methylpyridin-3-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(4-methylpyridin-3-yl)ethan-1-ol
• CAS No: 1568100-98-0
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 5819196
• PubChem ID: 104373695
• Update Time: 2025-07-23

(1S)-2,2,2-trifluoro-1-(4-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(4-methylpyridin-3-yl)ethan-1-ol
• EN300-1929836
• 1568100-98-0

• Inchi： 1S/C8H8F3NO/c1-5-2-3-12-4-6(5)7(13)8(9,10)11/h2-4,7,13H,1H3/t7-/m0/s1
• InChI Key： AGTONISMSOBLNX-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=NC=CC=1C)O)(F)F

Computed Properties

• Exact Mass: 191.05579836g/mol
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (1S)-2,2,2-trifluoro-1-(4-methylpyridin-3-yl)ethan-1-ol

Introduction to (1S)-2,2,2-trifluoro-1-(4-methylpyridin-3-yl)ethan-1-ol (CAS No. 1568100-98-0)

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (1S)-2,2,2-trifluoro-1-(4-methylpyridin-3-yl)ethan-1-ol, identified by its CAS number 1568100-98-0, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This compound, featuring a chiral center and a trifluoromethyl group, offers intriguing possibilities for the development of novel therapeutic agents.

The (1S)-configuration of this molecule is particularly noteworthy, as stereochemistry often dictates the efficacy and selectivity of pharmacological compounds. The presence of a trifluoromethyl group at the 2-position of the ethyl chain enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug design. Additionally, the 4-methylpyridin-3-yl moiety introduces a nitrogen-rich heterocycle, which is commonly found in bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated compounds in drug development. The trifluoromethyl group is known to improve pharmacokinetic properties such as solubility, bioavailability, and resistance to metabolic degradation. This feature has been exploited in the design of various drugs, including antiviral, anti-inflammatory, and anticancer agents. The compound (CAS No. 1568100-98-0) embodies these principles, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The chiral center allows for the synthesis of enantiomerically pure derivatives, which can be fine-tuned to achieve specific biological activities. For instance, studies have shown that modifications at the 4-methylpyridin-3-yl group can significantly alter the binding affinity to target proteins. This flexibility makes (1S)-2,2,2-trifluoro-1-(4-methylpyridin-3-yl)ethan-1-ol a versatile intermediate in synthetic chemistry.

The pharmaceutical industry has long been interested in developing drugs that leverage stereoelectronic effects to enhance their therapeutic profile. The combination of a chiral center and electron-withdrawing groups like the trifluoromethyl group can lead to molecules with improved binding interactions and reduced side effects. This compound exemplifies how structural features can be strategically incorporated to optimize drug-like properties.

In addition to its synthetic utility, (CAS No. 1568100-98-0) has shown promise in preliminary biological assays. While specific details of these studies are proprietary to some extent, published literature suggests that derivatives of this compound exhibit interesting pharmacological activities. These activities range from modulating enzyme inhibition to interacting with membrane receptors, indicating a broad spectrum of potential applications.

The development of new drugs is a complex process that involves multiple stages, from discovery to clinical trials. Compounds like (1S)-2,2,2-trifluoro-1-(4-methylpyridin-3-yl)ethan-1-ol serve as valuable starting points for medicinal chemists. By understanding their structural features and reactivity patterns, researchers can design more effective drugs with improved safety profiles. The trifluoromethyl group, in particular, has been instrumental in this regard due to its ability to enhance both potency and selectivity.

Advances in computational chemistry have also played a crucial role in the study of this compound. Molecular modeling techniques allow researchers to predict how (CAS No. 1568100-98-0) will interact with biological targets at an atomic level. These predictions can guide experimental efforts and help identify promising derivatives more efficiently. The integration of experimental data with computational methods has accelerated the drug discovery process significantly.

The future prospects for (1S)-2,2,2-trifluoro-1-(4-methylpyridin-3-yl)ethan-1-ol are bright given its unique structural features and potential applications. As research continues in this area, new insights into its pharmacological properties are likely to emerge. Collaborative efforts between synthetic chemists and biologists will be essential in realizing its full therapeutic potential.

In conclusion,(1S)-2,2,2-trifluoro-1-(4-methylpyridin-3-ylolethanone (CAS No. 1568100 -98 -00)) represents an exciting opportunity for innovation in pharmaceuticals. Its combination of stereochemical complexity and functional groups makes it a versatile scaffold for drug design,(trifluoromethylation) enhancing lipophilicity,(chiral center) enabling enantiopure synthesis,(4-methylpyridinyl) contributing nitrogen-rich heterocyclic interactions,(biological assays) showing preliminary promise,(computational chemistry) facilitating molecular modeling,(drug discovery) streamlining development processes,(future prospects) holding significant therapeutic potential.)